N-(1-{[2-(3,5-dibromo-2-hydroxybenzylidene)hydrazino]carbonyl}-2-phenylvinyl)benzamide
N-(1-{[2-(3,5-dibromo-2-hydroxybenzylidene)hydrazino]carbonyl}-2-phenylvinyl)benzamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0390347
InChI:
InChI=1S/C23H17Br2N3O3/c24-18-12-17(21(29)19(25)13-18)14-26-28-23(31)20(11-15-7-3-1-4-8-15)27-22(30)16-9-5-2-6-10-16/h1-14,29H,(H,27,30)(H,28,31)/b20-11+,26-14+
SMILES:
C1=CC=C(C=C1)C=C(C(=O)NN=CC2=C(C(=CC(=C2)Br)Br)O)NC(=O)C3=CC=CC=C3
Molecular Formula:
C23H17Br2N3O3
Molecular Weight:
543.2g/mol
N-(1-{[2-(3,5-dibromo-2-hydroxybenzylidene)hydrazino]carbonyl}-2-phenylvinyl)benzamide
CAS No.:
Cat. No.: VC0390347
Molecular Formula: C23H17Br2N3O3
Molecular Weight: 543.2g/mol
* For research use only. Not for human or veterinary use.
![N-(1-{[2-(3,5-dibromo-2-hydroxybenzylidene)hydrazino]carbonyl}-2-phenylvinyl)benzamide -](/images/no_structure.jpg)
Specification
| Molecular Formula | C23H17Br2N3O3 |
|---|---|
| Molecular Weight | 543.2g/mol |
| IUPAC Name | N-[(E)-3-[(2E)-2-[(3,5-dibromo-2-hydroxyphenyl)methylidene]hydrazinyl]-3-oxo-1-phenylprop-1-en-2-yl]benzamide |
| Standard InChI | InChI=1S/C23H17Br2N3O3/c24-18-12-17(21(29)19(25)13-18)14-26-28-23(31)20(11-15-7-3-1-4-8-15)27-22(30)16-9-5-2-6-10-16/h1-14,29H,(H,27,30)(H,28,31)/b20-11+,26-14+ |
| Standard InChI Key | TZMNJFUFHPTBQG-QKTCINTBSA-N |
| SMILES | C1=CC=C(C=C1)C=C(C(=O)NN=CC2=C(C(=CC(=C2)Br)Br)O)NC(=O)C3=CC=CC=C3 |
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